Cas no 2227947-34-2 (rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid
• CAS No: 2227947-34-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6165904
• PubChem ID: 165553760
• Update Time: 2025-05-19

rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid
• EN300-1553941
• 2227947-34-2
• rac-2-[(1R,3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentyl]acetic acid

• Inchi： 1S/C25H28N2O5/c1-15(24(30)27-17-11-10-16(12-17)13-23(28)29)26-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,26,31)(H,27,30)(H,28,29)/t15?,16-,17+/m0/s1
• InChI Key： WJIXBQCTGWVVNV-LRUHZDSUSA-N
• SMILES： OC(C[C@H]1CC[C@H](C1)NC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid

Professional Introduction to Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic Acid (CAS No. 2227947-34-2)

Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid, a compound with the CAS number 2227947-34-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this molecule, characterized by a cyclopentylacetic acid backbone and an amino group substituted with a fluorenylmethoxycarbonyl moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The< strong>Rac-configuration of the molecule is particularly noteworthy, as it influences the stereochemical properties and interactions with biological targets. The presence of the (1R,3S) configuration suggests a specific spatial arrangement of functional groups, which can be critical for binding affinity and efficacy. This stereochemical specificity has been increasingly recognized as a key factor in the design of biologically active compounds, particularly in the context of enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways with high selectivity and potency. The cyclopentylacetic acid moiety in Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid contributes to its unique pharmacological profile. This structural element is known to enhance binding stability and improve metabolic stability, making it an attractive feature for drug candidates. The fluorenylmethoxycarbonyl (Fmoc) group further enhances the compound's suitability for pharmaceutical applications by providing a protective group for the amino function during synthetic processes.

Current research in medicinal chemistry has highlighted the importance of rational drug design, where structural features are carefully tailored to optimize biological activity. The< strong>Rac-configuration and the specific substitution pattern in Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid align well with these principles. Studies have demonstrated that such modifications can lead to improved pharmacokinetic properties and reduced side effects. The compound's potential as an inhibitor or modulator of key enzymes and receptors is under active investigation, with particular focus on pathways relevant to inflammation, pain management, and neurodegenerative diseases.

The< strong>fluorenylmethoxycarbonyl group is not only a protective group but also contributes to the overall solubility and bioavailability of the compound. This is crucial for its potential use in formulation development and clinical trials. Additionally, the presence of multiple chiral centers allows for the exploration of different stereoisomers, each with its own unique pharmacological properties. This flexibility provides researchers with a rich palette of compounds to investigate.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological activity. These tools have been instrumental in guiding the synthesis and optimization of Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid derivatives. By leveraging molecular modeling techniques, scientists can predict how modifications to the core structure will affect binding affinity and selectivity. This approach has accelerated the drug discovery process and increased the likelihood of identifying lead compounds with high therapeutic potential.

The< strong>cyclopentylacetic acid moiety is known for its ability to enhance binding interactions due to its rigid structure and hydrophobic properties. This feature makes it an ideal candidate for designing molecules that interact tightly with biological targets such as enzymes and receptors. The combination of this scaffold with other functional groups like the fluorenylmethoxycarbonyl group creates a complex system that can be fine-tuned for specific biological activities.

In conclusion, Rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid (CAS No. 2227947-34-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the< strong>Rac-configuration, the< strong>fluorenylmethoxycarbonyl group, and the< strong>cyclopentylacetic acid moiety, make it a promising candidate for further investigation in drug discovery and development. Ongoing research aims to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent in various disease areas.